Cas no 1883494-26-5 ()

• CAS No: 1883494-26-5
• MF: C₉H₆INO₂
• MW: 287.053914546967
• CID: 6769757
• PubChem ID: 122483592
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C9H6INO2/c10-6-3-1-2-5-4-7(12)11-9(13)8(5)6/h1-3H,4H2,(H,11,12,13)
• InChI Key： OBLJEEBGJGZLBD-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1C(NC(C2)=O)=O

Computed Properties

• Exact Mass: 286.94433g/mol
• Monoisotopic Mass: 286.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones